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Introduction

The Sulfinol process is a highly effective regenerative technology for the removal of acidic
gases such as hydrogen sulfide (H2S), carbon dioxide (CO2), carbonyl sulfide (COS), and
mercaptans from various gas streams.[1][2] The Sulfinol-D variant utilizes a mixed solvent
composed of a chemical solvent, Diisopropanolamine (DIPA), and a physical solvent, Sulfolane
(tetrahydrothiophene dioxide), in an aqueous solution.[1][3][4] This hybrid nature allows the
process to combine the high treating capacity of physical solvents with the ability of chemical
solvents to achieve stringent purity specifications.[5] The process is particularly advantageous
for treating gases with high acid gas partial pressures and for removing organic sulfur
compounds.[1][6]

These notes provide a comprehensive overview and detailed protocols for conducting pilot
plant tests of the Sulfinol-D process, aimed at researchers and scientists evaluating this
technology for natural gas, synthesis gas, or refinery gas applications.

Principle of Operation
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The Sulfinol-D process operates on the principle of combined chemical reaction and physical
absorption.

o Chemical Absorption: The alkanolamine component, DIPA (a secondary amine), reacts
chemically with the acid gases (Hz2S and COz). This reaction is highly effective even at low
acid gas concentrations.[3]

o Physical Absorption: The organic solvent, Sulfolane, physically absorbs acid gases and other
sulfur compounds like mercaptans and COS.[3][6] The efficiency of physical absorption is
proportional to the partial pressure of the contaminants.

e Regeneration: The "rich" solvent, loaded with acid gases, is heated in a regeneration column
(stripper). The application of heat and steam reverses the chemical reactions and reduces
the solubility of the physically absorbed gases, releasing the acid gases and regenerating
the "lean" solvent for reuse.[4]

This combination results in a high solvent loading capacity and lower energy requirements for
regeneration compared to purely aqueous amine systems.[2][3][4]

Data Presentation

Quantitative data from pilot plant operations are crucial for evaluating process performance.
The following tables summarize typical compositions and performance data.

Table 1: Typical Sulfinol-D Solvent Composition

Typical Concentration

Component Function

(wWt%)
Sulfolane
(Tetrahydrothiophene Physical Solvent 40 - 60%
dioxide)
Diisopropanolamine (DIPA) Chemical Solvent 30 - 45%

| Water | Solvent & Reaction Medium | 5 - 15%[4] |
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Note: A common formulation is 40% DIPA, 40% Sulfolane, and 20% water.[1] The minimum
water content is typically kept above 10-15 wt% to prevent foaming and ensure COz absorption
efficiency.[3][7]

Table 2: Example Pilot Plant Operating Conditions (Design vs. Test Run)

Parameter Unit Design Value Test Run Value

Sour Gas Feed

Flow Rate MMSCFD 100 95
Temperature °C 40 55
Pressure psia 1000 995
CO2 Concentration mol% 5.0 6.5
H2S Concentration ppmv 500 520

Lean Solvent

Circulation Rate US gpm 300 300
Temperature °C 45 50
CO: Loading mol/mol 0.015 0.025
Regenerator

Reboiler Duty MMBtu/hr 15 16.5

| Bottoms Temperature | °C | 135 | 138 |

(Data synthesized from typical process descriptions and evaluation reports such as
reference[7])

Table 3: Performance Data Summary
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. Removal
Parameter Unit Inlet Gas Treated Gas o
Efficiency
H2S
. ppmv 520 <4 >99.2%

Concentration
CO2

) mol% 6.5 <50 ppmv > 99.9%
Concentration

| Total Sulfur | ppmv | ~550 | <40 | > 92.7% |
(Performance targets are readily attained with the Sulfinol process.[1])
Experimental Protocols
Protocol 1: Pilot Plant Start-up and Stabilization
e Pre-Start-up Checks:
o Ensure all equipment is clean and pressure-tested.
o Verify instrumentation (temperature, pressure, flow meters) is calibrated.
o Confirm safety systems (alarms, emergency shutdowns) are functional.
e Solvent Preparation and Loading:

o Prepare the Sulfinol-D solvent mixture according to the specified composition (Table 1) in

a mixing vessel.
o Charge the prepared solvent into the process sump.
e System Inerting:

o Purge the entire pilot plant loop with an inert gas (e.g., nitrogen) to displace all oxygen and
prevent potential degradation of the solvent.

¢ Solvent Circulation:
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o Start the main solvent circulation pump.
o Establish the target lean solvent circulation rate through the absorber and regenerator.

o Initiate heating of the regenerator reboiler to bring the solvent to operating temperature.

e Feed Gas Introduction:

o Once the solvent temperature and circulation are stable, slowly introduce the sour feed
gas into the bottom of the absorber column.

o Gradually increase the gas flow rate to the desired setpoint.
 Stabilization:

o Monitor key parameters: absorber and regenerator temperatures and pressures, gas and
solvent flow rates, and reboiler duty.

o Allow the plant to operate for a minimum of 8-12 hours to reach a steady state, where key
parameters are stable.

Protocol 2: Performance Evaluation at Steady State
e Parameter Monitoring:

o Continuously log all critical process variables (temperatures, pressures, flow rates) using
the plant's data acquisition system.

e Sampling:
o Collect gas samples from the sour gas inlet and the treated gas outlet.

o Collect liquid samples of the rich solvent from the absorber bottom and the lean solvent
from the regenerator bottom (or after the lean solvent cooler).

e On-line Analysis:

o Use on-line gas chromatographs (GCs) for continuous monitoring of H2S and CO:
concentrations in the inlet and outlet gas streams.
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o Off-line Analysis:

o Gas Samples: Analyze for detailed composition, including hydrocarbons and sulfur
species (COS, Mercaptans), using a laboratory GC.

o Solvent Samples:
» Determine acid gas loading (moles of acid gas per mole of DIPA) via titration.

» Analyze for solvent composition (DIPA, Sulfolane, water) to check for degradation or
water loss.

» Measure physical properties like viscosity and density.
» Data Calculation:
o Calculate removal efficiencies for H2S, CO2, and other sulfur compounds.
o Determine the rich and lean solvent loadings.

o Calculate the reboiler specific energy consumption (e.g., BTU per pound of acid gas
removed).

Protocol 3: Shutdown Procedure

Stop Gas Flow:

o Gradually reduce and then stop the flow of sour gas to the absorber.

System Purge:
o Purge the gas-side of the plant with inert gas to remove any residual sour gas.

Cool Down:

o Shut off the steam supply to the reboiler and allow the system to cool while continuing to
circulate the solvent.

Stop Circulation:
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o Once the solvent has cooled to a safe temperature (e.g., < 60°C), stop the solvent
circulation pump.

» Standby or Draining:

o The plant can be left in a standby condition filled with solvent under a positive nitrogen
pressure or drained for maintenance.

Visualizations

// Nodes SourGas [label="Sour Gas In", shape=cds, fillcolor="#FBBCO05", fontcolor="#202124"];
Absorber [label="Absorber\n(Contactor)", shape=cylinder, fillcolor="#4285F4",
fontcolor="#FFFFFF", height=2.5, width=1.5]; TreatedGas [label="Treated Gas Out",
shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; RichSolvent [label="Rich\nSolvent",
shape=point, width=0]; LeanRichHEX [label="Lean/Rich\nHeat Exchanger", shape=box,
fillcolor="#5F6368", fontcolor="#FFFFFF"]; Regenerator [label="Regenerator\n(Stripper)",
shape=cylinder, fillcolor="#EA4335", fontcolor="#FFFFFF", height=2.5, width=1.5]; Reboiler
[label="Reboiler", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; AcidGas [label="Acid
Gas to\nSulfur Recovery", shape=cds, fillcolor="#202124", fontcolor="#FFFFFF"]; RefluxDrum
[label="Reflux Drum", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];
LeanSolventCooler [label="Lean Solvent\nCooler", shape=box, fillcolor="#5F6368",
fontcolor="#FFFFFF"]; LeanSolventPump [label="Lean Solvent\nPump", shape=circle,
fillcolor="#5F6368", fontcolor="#FFFFFF", width=0.8]; LeanSolvent [label="Lean\nSolvent",
shape=point, width=0];

/I Connections SourGas -> Absorber [label=""]; Absorber -> TreatedGas [label=""]; Absorber ->
RichSolvent [label=""]; RichSolvent -> LeanRichHEX [label="Rich Solvent", color="#EA4335"];
LeanRichHEX -> Regenerator [label="Heated Rich\nSolvent", color="#EA4335"]; Regenerator -
> Reboiler [dir=both]; Reboiler -> Regenerator [label="Steam", arrowhead=normal,
arrowtail=none]; Regenerator -> RefluxDrum [label="Overhead Vapor"]; RefluxDrum ->
AcidGas; RefluxDrum -> Regenerator [label="Reflux"]; Regenerator -> LeanSolvent [label=""];
LeanSolvent -> LeanRichHEX [label="Lean Solvent", color="#4285F4"]; LeanRichHEX ->
LeanSolventCooler [label="Hot Lean\nSolvent", color="#4285F4"]; LeanSolventCooler ->
LeanSolventPump [label="Cooled Lean\nSolvent", color="#4285F4"]; LeanSolventPump ->
Absorber [label=""]; }
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Caption: A simplified process flow diagram of the Sulfinol-D acid gas treating unit.

/ Nodes Prep [label="1. Pre-Start-up Checks\n& Solvent Preparation”, fillcolor="#FBBC05",
fontcolor="#202124"]; Startup [label="2. System Start-up\n& Inerting", fillcolor="#FBBC05",
fontcolor="#202124"]; Stabilize [label="3. Achieve Steady State\n(Stabilization)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; PerformEval [label="4. Performance
Evaluation\n(Design Conditions)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sampling
[label="5. Gas & Solvent\nSampling", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis
[label="6. Sample Analysis\n(GC, Titration)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Sensitivity [label="7. Parametric Sensitivity\nAnalysis (Optional)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Shutdown [label="8. System Shutdown\n& Purge", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; DataProcessing [label="9. Data Processing\n& Reporting",
fillcolor="#5F6368", fontcolor="#FFFFFF"];

/I Connections Prep -> Startup; Startup -> Stabilize; Stabilize -> PerformEval; PerformEval ->
Sampling; Sampling -> Analysis; PerformEval -> Sensitivity [style=dashed, label="Vary one
parameter"]; Sensitivity -> Stabilize [style=dashed, label="Re-stabilize"]; Analysis ->
DataProcessing; Sensitivity -> DataProcessing [style=dotted]; PerformEval -> Shutdown
[label="After tests"]; Sensitivity -> Shutdown [label="After tests"]; Shutdown -> DataProcessing
[style=dotted]; }

Caption: Logical workflow for conducting a comprehensive pilot plant test of the Sulfinol-D
process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes: Pilot Plant Testing of the Sulfinol-D
Process]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14493412/docs#application-notes-pilot-plant-testing-
of-the-sulfinol-d-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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